Cas no 2027412-13-9 (5-chloro-N-ethyl-2,3-difluorobenzene-1-sulfonamide)

• Product Name: 5-chloro-N-ethyl-2,3-difluorobenzene-1-sulfonamide
• CAS No: 2027412-13-9
• MF: C₈H₈ClF₂NO₂S
• MW: 255.66942691803
• CID: 6416746
• PubChem ID: 165519130
• Update Time: 2025-05-24

5-chloro-N-ethyl-2,3-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-ethyl-2,3-difluorobenzene-1-sulfonamide
• 2027412-13-9
• EN300-1453610

• Inchi： 1S/C8H8ClF2NO2S/c1-2-12-15(13,14)7-4-5(9)3-6(10)8(7)11/h3-4,12H,2H2,1H3
• InChI Key： XLJCKYWIVYYNPM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)S(NCC)(=O)=O)F)F

Computed Properties

• Exact Mass: 254.9932337g/mol
• Monoisotopic Mass: 254.9932337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.6Ų

Additional information on 5-chloro-N-ethyl-2,3-difluorobenzene-1-sulfonamide

Recent Advances in the Study of 5-chloro-N-ethyl-2,3-difluorobenzene-1-sulfonamide (CAS: 2027412-13-9)

The compound 5-chloro-N-ethyl-2,3-difluorobenzene-1-sulfonamide (CAS: 2027412-13-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential mechanisms of action, providing valuable insights into its utility in drug development.

A study published in the Journal of Medicinal Chemistry (2023) detailed the efficient synthesis of 5-chloro-N-ethyl-2,3-difluorobenzene-1-sulfonamide via a multi-step process involving chlorination, fluorination, and sulfonamide formation. The researchers highlighted the compound's high yield and purity, which are critical for its subsequent biological evaluation. The study also explored the compound's stability under various physiological conditions, demonstrating its suitability for further preclinical testing.

In terms of pharmacological activity, recent research has identified 5-chloro-N-ethyl-2,3-difluorobenzene-1-sulfonamide as a potent inhibitor of carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in several cancer types. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited nanomolar inhibitory activity against these isoforms, suggesting its potential as an anticancer agent. The study further elucidated the binding interactions through X-ray crystallography, providing a structural basis for its inhibitory mechanism.

Beyond its anticancer potential, 5-chloro-N-ethyl-2,3-difluorobenzene-1-sulfonamide has also been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv (2024) described its ability to modulate NF-κB signaling pathways, reducing the production of pro-inflammatory cytokines in vitro. These findings position the compound as a candidate for treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of 5-chloro-N-ethyl-2,3-difluorobenzene-1-sulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on structural modifications to enhance its pharmacokinetic profile while retaining its pharmacological efficacy.

In conclusion, 5-chloro-N-ethyl-2,3-difluorobenzene-1-sulfonamide (CAS: 2027412-13-9) represents a versatile scaffold with significant potential in drug discovery. Its dual role as a carbonic anhydrase inhibitor and anti-inflammatory agent underscores its broad applicability. Continued research and optimization efforts will be crucial in translating these findings into clinically viable therapeutics.